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An In-depth Technical Guide to the Structure of Chitotriose Trihydrochloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the molecular structure of Chitotriose
trihydrochloride hydrate, a pivotal oligosaccharide in biochemical and pharmaceutical

research. We will delve into its constituent parts, three-dimensional arrangement, and the

analytical methodologies essential for its complete characterization, offering field-proven

insights for its application.

Introduction: The Significance of a Chitin Trimer
Chitotriose is an oligosaccharide composed of three β-(1→4) linked D-glucosamine units. It

represents the fundamental repeating structure of chitosan and, in its acetylated form, chitin—

the second most abundant polysaccharide in nature after cellulose. As such, Chitotriose and its

derivatives are invaluable tools for studying carbohydrate-based biological systems.

The specific compound, Chitotriose trihydrochloride hydrate, is a stabilized, water-soluble

form that enhances its utility in laboratory settings.[1] Its applications are diverse, ranging from
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serving as a substrate for elucidating the mechanism of chitinase enzymes to exploring its

potential as an antifungal agent, prebiotic, and antioxidant.[1][2][3][4] A thorough understanding

of its precise structure is paramount for interpreting experimental results and designing new

applications.

Deconstructing the Molecular Architecture
The name "Chitotriose trihydrochloride hydrate" itself reveals a multi-component structure,

which can be broken down into three essential features: the oligosaccharide backbone, the

hydrochloride salt form, and the integrated water molecules.

The Oligosaccharide Backbone
The core of the molecule is Chitotriose, a trisaccharide. This linear chain consists of three D-

glucosamine monosaccharides joined by β-(1→4) glycosidic bonds. This specific linkage is the

target for enzymatic cleavage by chitinases, making the molecule an excellent substrate for

studying enzyme kinetics and inhibition.

The Trihydrochloride Salt
In its native state, each glucosamine unit possesses a primary amine (-NH₂) group. In

Chitotriose trihydrochloride, these three amine groups are protonated to form ammonium

cations (-NH₃⁺). Each cation is ionically paired with a chloride anion (Cl⁻) from hydrochloric

acid.

Causality: The conversion to a hydrochloride salt is a critical formulation choice. The

protonated amine groups drastically increase the molecule's polarity, rendering it highly soluble

in aqueous solutions, which is essential for most biochemical assays and drug development

studies.[1] This form is also generally more stable as a solid compared to the free amine.

The Hydrate Form
The term "hydrate" signifies that water molecules are incorporated into the crystal lattice of the

solid compound. This is not merely adsorbed surface moisture but an integral part of the crystal

structure, participating in the hydrogen-bonding network. The molecular formula is most

accurately written as C₁₈H₃₅N₃O₁₃ · 3HCl · xH₂O, where 'x' denotes a variable number of water

molecules.[5]
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Implication: The degree of hydration can significantly impact the material's physicochemical

properties, including its stability, dissolution rate, and solid-state behavior. Therefore,

quantifying this water content is a crucial step in characterization.

Logical Relationship of Structural Components

Core Molecule Salt Form Solid-State Form

Chitotriose Backbone
(3x D-Glucosamine via β-(1→4) links)

Trihydrochloride Salt
(3x -NH3+Cl-)

 Protonation Hydrate
(Integrated H2O molecules)

 Crystallization
 from water 

Click to download full resolution via product page

Caption: Diagram illustrating the hierarchical structure of Chitotriose trihydrochloride
hydrate.

Physicochemical Properties
A summary of the key properties is essential for practical laboratory use. The following data has

been consolidated from various suppliers and databases.

Property Value Source(s)

CAS Number 117436-78-9 [3][5][6]

Molecular Formula C₁₈H₃₅N₃O₁₃ · 3HCl · xH₂O [5]

Molecular Weight 610.86 g/mol (anhydrous salt) [5][6][7]

Synonyms Chitosan Trimer [3][5]

Appearance White to off-white solid

Melting Point ~255 °C (with decomposition) [1][5]

Solubility Soluble in water [1][5]

Optical Rotation
[α]D²⁰ = +26° to +31° (c=1 in

H₂O)
[1]
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Framework for Structural Elucidation and Quality
Control
A multi-technique approach is non-negotiable for the comprehensive characterization of a

complex molecule like Chitotriose trihydrochloride hydrate. No single method can provide a

complete picture; instead, they offer complementary information.

Experimental Workflow for Characterization

If single crystal available

Sample Batch

Purity & Quantification
(HPLC)

Hydration State
(TGA)

Primary Structure ID
(NMR Spectroscopy)

Certificate of Analysis

Definitive 3D Structure
(SCXRD)

Click to download full resolution via product page

Caption: A logical workflow for the analytical characterization of the compound.

Key Analytical Protocols
The following protocols are foundational for validating the structure and purity of a sample.
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Protocol 1: Determination of Water Content via Thermogravimetric Analysis (TGA)

Expertise & Rationale: TGA measures the change in mass of a sample as a function of

temperature. For a hydrate, this technique is the most direct way to quantify the percentage

of water content. A distinct mass loss step at temperatures between 30°C and 150°C

typically corresponds to the loss of water molecules, while decomposition of the organic

backbone occurs at much higher temperatures.[8]

Methodology:

Calibrate the TGA instrument using standard weights and temperature references.

Place 5-10 mg of the Chitotriose trihydrochloride hydrate sample into a tared TGA pan.

Heat the sample from 25°C to 300°C at a controlled rate of 10 °C/min under an inert

nitrogen atmosphere.

Record the mass loss as a function of temperature.

Calculate the percentage mass loss in the region corresponding to dehydration to

determine the value of 'x' in the molecular formula.

Protocol 2: Purity Assessment via High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: HPLC is a cornerstone of quality control for separating the target

trisaccharide from shorter (chitobiose) or longer oligosaccharides, as well as other impurities.

[5] A hydrophilic interaction liquid chromatography (HILIC) mode is often effective for these

polar molecules.

Methodology:

Mobile Phase: Prepare an acetonitrile/water gradient. For example, start with 80:20 (v/v)

acetonitrile:water and gradient to 50:50 over 30 minutes.

Column: Use a HILIC or an amino-bonded silica column suitable for polar compound

separation.
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Sample Preparation: Dissolve the sample accurately in the initial mobile phase to a

concentration of ~1 mg/mL.

Injection & Detection: Inject 10 µL of the sample and monitor the eluent using a Refractive

Index (RI) detector or an Evaporative Light Scattering Detector (ELSD), which are suitable

for non-chromophoric carbohydrates.

Analysis: The purity is calculated by integrating the area of the main peak relative to the

total area of all peaks.

Protocol 3: Definitive Structure Determination via Single Crystal X-ray Diffraction (SCXRD)

Expertise & Rationale: SCXRD is the gold standard for unambiguously determining the

three-dimensional atomic arrangement of a crystalline solid.[8] It provides precise

coordinates of each atom, confirming the β-(1→4) connectivity, the chair conformation of the

pyranose rings, and, crucially, the exact location of the chloride ions and water molecules

within the crystal lattice.

Methodology:

Crystal Growth (The Critical Challenge): Grow a single crystal of sufficient size and quality

(typically >0.1 mm).[8] This is often achieved by slow evaporation of a saturated aqueous

solution or vapor diffusion techniques.

Data Collection: Mount the crystal on a goniometer and place it in an X-ray diffractometer.

Cool the crystal (e.g., to 100 K) to minimize thermal motion.

Structure Solution & Refinement: Collect diffraction data as the crystal is rotated. Use

specialized software to solve the phase problem and refine the atomic positions to

generate a final, detailed 3D structural model.

Linking Structure to Biological Function
The well-defined structure of Chitotriose trihydrochloride hydrate directly informs its

biological activity.
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Enzyme-Substrate Interactions: The specific stereochemistry of the hydroxyl and protonated

amine groups, along with the β-(1→4) linkage, allows for precise docking into the active site

of chitinase enzymes.

Antimicrobial and Pharmaceutical Potential: The polycationic nature of the molecule at

physiological pH is thought to be a key factor in its antimicrobial activity, enabling it to disrupt

negatively charged microbial cell membranes.[3]

Antioxidant Properties: Research has shown that Chitotriose can inhibit certain oxidation

reactions, a property attributed to its ability to chelate metal ions (like Cu²⁺) and scavenge

reactive oxygen species.[2][9] The spatial arrangement of its functional groups is critical to

this activity.

Conclusion
Chitotriose trihydrochloride hydrate is more than a simple chemical reagent; it is a complex

molecular assembly whose utility is defined by its multi-component structure. The

oligosaccharide backbone provides the biological specificity, the hydrochloride salt form

ensures practical usability through enhanced solubility and stability, and the hydrate state

governs its solid-state properties. A rigorous, multi-technique analytical approach is therefore

not merely academic but essential for ensuring the reliability and reproducibility of research and

development outcomes that rely on this important molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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